Cas no 2720-05-0 (Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI))

Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI) structure
2720-05-0 structure
Product Name:Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI)
CAS No:2720-05-0
MF:C11H14FNO2
MW:211.232766628265
CID:279674
PubChem ID:302645
Update Time:2025-04-19

Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-(3-fluoro-p-tolyl)-, ethyl ester (8CI)
    • ethyl 2-(3-fluoro-4-methylanilino)acetate
    • AC1L70YV
    • AG-E-86568
    • CTK4F9258
    • N-(3-Fluor-4-methyl-phenyl)-glycin-ethylester
    • NSC190327
    • NSC-190327
    • 2720-05-0
    • DTXSID90307176
    • AKOS000258162
    • Inchi: 1S/C11H14FNO2/c1-3-15-11(14)7-13-9-5-4-8(2)10(12)6-9/h4-6,13H,3,7H2,1-2H3
    • InChI Key: LGKBGMWWFSHCGM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C)NCC(=O)OCC

Computed Properties

  • Exact Mass: 211.10092
  • Monoisotopic Mass: 211.10085685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 2.18210
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